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Introduction
OP-145 is a synthetic antimicrobial peptide (AMP) derived from the human cathelicidin LL-37.

[1][2] It has demonstrated significant in vitro activity against a range of bacteria, including

clinically relevant drug-resistant strains such as Methicillin-resistant Staphylococcus aureus

(MRSA).[1][3] This document provides detailed protocols for key in vitro assays to evaluate the

antibacterial efficacy of OP-145, including determination of minimum inhibitory concentration

(MIC), time-kill kinetics, and anti-biofilm activity.

Mechanism of Action
OP-145 exerts its antibacterial effect primarily through interaction with and disruption of the

bacterial cell membrane. While it exhibits potent bactericidal activity, some studies suggest that

for Gram-negative bacteria like Escherichia coli, its mechanism may not involve significant

membrane permeabilization but rather a neutralization of the surface charge, leading to

membrane destabilization and cell death.[4] For Gram-positive bacteria, membrane disruption

appears to be a more prominent mechanism.[5]
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Proposed mechanism of action for OP-145.

Data Summary
The following tables summarize the quantitative data for OP-145's in vitro antibacterial activity

as reported in the literature.

Table 1: Minimum Inhibitory Concentrations (MICs) of OP-145

Bacterial Strain MIC (µM) MIC (mg/L) Reference

Escherichia coli

ATCC25992
12.8 ~36.7 [4]

E. coli LPS mutants 12.8 ~36.7 [4]

Note: Conversion from µM to mg/L is approximated based on the molecular weight of OP-145.

Table 2: Lethal Concentrations (LC99.9%) of OP-145
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Bacterial
Strain

Inoculum
(CFU/mL)

Incubation
Time

LC99.9% (µM) Reference

Escherichia coli 1 x 10⁶ 5 min 6.4 [5]

Enterococcus

hirae
1 x 10⁶ 5 min 3.2 [5]

Enterococcus

hirae
1 x 10⁶ 10 min 1.6 [6]

Enterococcus

hirae
1 x 10⁶ 60 min 0.8 [6]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
This protocol outlines the broth microdilution method to determine the MIC of OP-145.
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MIC Assay Workflow

Prepare Bacterial Inoculum
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Anti-Biofilm Assay Workflow

Inhibition

Eradication

Add Bacteria + OP-145
to Microplate

Incubate 24h

Wash Wells to Remove
Planktonic Cells

Form Biofilm (24h)

Add OP-145 to
Pre-formed Biofilm

Incubate 24h

Stain with Crystal Violet

Solubilize Stain

Read Absorbance

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15566390?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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